Thiamine hydrochloride

Description

Thiamine hydrochloride is a salt form of thiamine, also known as vitamin B1 . Thiamine, an essential micronutrient for humans and animals, is found in food and can be commercially synthesized for use as a dietary supplement or medication . It helps the body convert carbohydrates and fat into energy and is essential for normal growth, development, and maintaining the proper function of the heart, nervous system, and digestive system .

Thiamine hydrochloride is effective in treating thiamine deficiency or beriberi, addressing both dry (nervous system-related symptoms) and wet (cardiovascular system-related symptoms) forms of the condition . It is particularly useful when rapid thiamine restoration is needed, such as in cases of Wernicke’s encephalopathy, infantile beriberi with acute collapse, cardiovascular disease due to thiamine deficiency, or neuritis of pregnancy with severe vomiting . It is also indicated when administering intravenous dextrose to individuals with marginal thiamine status to prevent heart failure .

While thiamine is typically well-tolerated, allergic reactions, including anaphylaxis, can occur with repeated doses given by injection . Thiamine is available as a generic medication and, in some countries, as a non-prescription dietary supplement . Thiamine is soluble in water and is typically administered orally or by injection . Thiamine is also known as thiamin, aneurine hydrochloride, thiamin dichloride, thiamine chloride hydrochloride, thiamine HCl, or thiamine monohydrochloride .

• CAS No.: 67-03-8
• Product Name: Thiamine hydrochloride
• Molecular Formula: C12H17N4OS.ClH.Cl; C12H18Cl2N4OS
• Molecular Weight: 337.3 g/mol
• IUPAC Name: 2-[3-[(4-amino-2-methylpyrimidin-5-yl)methyl]-4-methyl-1,3-thiazol-3-ium-5-yl]ethanol;chloride;hydrochloride
• Standard InChI: InChI=1S/C12H17N4OS.2ClH/c1-8-11(3-4-17)18-7-16(8)6-10-5-14-9(2)15-12(10)13;;/h5,7,17H,3-4,6H2,1-2H3,(H2,13,14,15);2*1H/q+1;;/p-1
• Standard InChIKey: DPJRMOMPQZCRJU-UHFFFAOYSA-M
• Canonical SMILES: CC1=C(SC=[N+]1CC2=CN=C(N=C2N)C)CCO.Cl.[Cl-]
• Synonyms: Aneurin; Mononitrate, Thiamine; Thiamin; Thiamine; Thiamine Mononitrate; Vitamin B 1; Vitamin B1

Reference

"Thiamin Fact Sheets for Health Professionals". Office of Dietary Supplements. 11 February 2016. Archived from the original on 30 December 2016. Retrieved 30 December 2016.

Smithline HA, Donnino M, Greenblatt DJ (February 2012). "Pharmacokinetics of high-dose oral thiamine hydrochloride in healthy subjects". BMC Clinical Pharmacology. 12 (1): 4. doi:10.1186/1472-6904-12-4. PMC 3293077. PMID 22305197.

Bettendorff L (2020). "Thiamine". In BP Marriott, DF Birt, VA Stallings, AA Yates (eds.). Present Knowledge in Nutrition, Eleventh Edition. London, United Kingdom: Academic Press (Elsevier). pp. 171–88. ISBN 978-0-323-66162-1.

Institute of Medicine (1998). "Thiamin". Dietary Reference Intakes for Thiamin, Riboflavin, Niacin, Vitamin B6, Folate, Vitamin B12, Pantothenic Acid, Biotin, and Choline. Washington, DC: The National Academies Press. pp. 58–86. ISBN 978-0-309-06554-2. Archived from the original on 16 July 2015. Retrieved 29 August 2017.

"Thiamine: MedlinePlus Drug Information". medlineplus.gov. Retrieved 30 April 2018.

"Thiamin". Micronutrient Information Center, Linus Pauling Institute, Oregon State University. 2013. Retrieved 2 February 2022.

American Society of Health-System Pharmacists. "Thiamine Hydrochloride". Drugsite Trust (Drugs.com). Retrieved 17 April 2018.

Kliegman RM, Stanton B (2016). Nelson Textbook of Pediatrics. Elsevier Health Sciences. p. 322. ISBN 9781455775668. There are no cases of adverse effects of excess thiamine... A few isolated cases of puritis...

World Health Organization (2019). World Health Organization model list of essential medicines: 21st list 2019. Geneva: World Health Organization. hdl:10665/325771. WHO/MVP/EMP/IAU/2019.06. License: CC BY-NC-SA 3.0 IGO.

Mahan LK, Escott-Stump S, eds. (2000). Krause's food, nutrition, & diet therapy (10th ed.). Philadelphia: W.B. Saunders Company. ISBN 978-0-7216-7904-4.

Butterworth RF (2006). "Thiamin". In Shils ME, Shike M, Ross AC, Caballero B, Cousins RJ (eds.). Modern Nutrition in Health and Disease (10th ed.). Baltimore: Lippincott Williams & Wilkins.

Combs Jr GF (2008). The Vitamins: Fundamental Aspects in Nutrition and Health (3rd ed.). Ithaca, NY: Elsevier Academic Press. ISBN 978-0-12-183493-7.

McCandless D (2010). Thiamine Deficiency and Associate Clinical Disorders. New York, NY: Humana Press. pp. 157–159. ISBN 978-1-60761-310-7.

Katta N, Balla S, Alpert MA (July 2016). "Does Long-Term Furosemide Therapy Cause Thiamine Deficiency in Patients with Heart Failure? A Focused Review". The American Journal of Medicine. 129 (7): 753.e7-753.e11. doi:10.1016/j.amjmed.2016.01.037. PMID 26899752.

Gomes F, Bergeron G, Bourassa MW, Fischer PR (August 2021). "Thiamine deficiency unrelated to alcohol consumption in high-income countries: a literature review". Annals of the New York Academy of Sciences. 1498 (1): 46–56. doi:10.1111/nyas.14569. PMID 33576090.

Molecular mechanisms of the non-coenzyme action of thiamin in brain: biochemical, structural and pathway analysis : Scientific Reports Archived 31 July 2015 at the Wayback Machine

Lonsdale D (March 2006). "A review of the biochemistry, metabolism and clinical benefits of thiamin(e) and its derivatives". Evidence-Based Complementary and Alternative Medicine. 3 (1): 49–59. doi:10.1093/ecam/nek009. PMC 1375232. PMID 16550223.

Makarchikov AF, Lakaye B, Gulyai IE, Czerniecki J, Coumans B, Wins P, et al. (July 2003). "Thiamine triphosphate and thiamine triphosphatase activities: from bacteria to mammals". Cellular and Molecular Life Sciences. 60 (7): 1477–88. doi:10.1007/s00018-003-3098-4. PMID 12943234. S2CID 25400487.

Bettendorff L (November 2021). "Update on Thiamine Triphosphorylated Derivatives and Metabolizing Enzymatic Complexes". Biomolecules. 11 (11): 1645. doi:10.3390/biom11111645. PMC 8615392. PMID 34827643.

Butterworth RF (December 2001). "Maternal thiamine deficiency: still a problem in some world communities". The American Journal of Clinical Nutrition. 74 (6): 712–3. doi:10.1093/ajcn/74.6.712. PMID 11722950.

Oudman E, Wijnia JW, Oey M, van Dam M, Painter RC, Postma A (May 2019). "Wernicke's encephalopathy in hyperemesis gravidarum: A systematic review". European Journal of Obstetrics, Gynecology, and Reproductive Biology. 236: 84–93. doi:10.1016/j.ejogrb.2019.03.006. hdl:1874/379566. PMID 30889425. S2CID 84184482.

Kloss O, Eskin NA, Suh M (April 2018). "Thiamin deficiency on fetal brain development with and without prenatal alcohol exposure". Biochemistry and Cell Biology. 96 (2): 169–177. doi:10.1139/bcb-2017-0082. hdl:1807/87775. PMID 28915355.

"Overview on Dietary Reference Values for the EU population as derived by the EFSA Panel on Dietetic Products, Nutrition and Allergies" (PDF). 2017. Archived (PDF) from the original on 28 August 2017.

Tolerable Upper Intake Levels For Vitamins And Minerals (PDF), European Food Safety Authority, 2006, archived (PDF) from the original on 16 March 2016

"Federal Register May 27, 2016 Food Labeling: Revision of the Nutrition and Supplement Facts Labels. FR page 33982" (PDF). Archived (PDF) from the original on 8 August 2016.

"Daily Value Reference of the Dietary Supplement Label Database (DSLD)". Dietary Supplement Label Database (DSLD). Archived from the original on 7 April 2020. Retrieved 6 February 2022.

"Thiamin content per 100 grams; select food subset, abridged list by food groups". United States Department of Agriculture, Agricultural Research Service, USDA Branded Food Products Database v.3.6.4.1. 17 January 2017. Archived from the original on 2 February 2017. Retrieved 27 January 2017.

Kominiarek MA, Rajan P (November 2016). "Nutrition Recommendations in Pregnancy and Lactation". The Medical Clinics of North America. 100 (6): 1199–1215. doi:10.1016/j.mcna.2016.06.004. PMC 5104202. PMID 27745590.

McGuire M, Beerman KA (2007). Nutritional Sciences: From Fundamentals to Foods. California: Thomas Wadsworth.

"What nutrients are added to flour and rice in fortification?". Food Fortification Initiative. 2021. Retrieved 8 October 2021.

"Map: Count of Nutrients In Fortification Standards". Global Fortification Data Exchange. Retrieved 11 October 2021.

"Direction under Section 16(5) of Foods Safety and Standards Act, 2006 regarding Operationalisation of Food Safety & Standards (Fortification of Foods) Regulations, 2017 relating to standards for fortification of food" (PDF). Food Safety & Standards Authority of India (FSSAI). 19 May 2017. Retrieved 1 February 2022.

Webb ME, Marquet A, Mendel RR, Rébeillé F, Smith AG (October 2007). "Elucidating biosynthetic pathways for vitamins and cofactors". Natural Product Reports. 24 (5): 988–1008. doi:10.1039/b703105j. PMID 17898894.

Begley TP, Chatterjee A, Hanes JW, Hazra A, Ealick SE (April 2008). "Cofactor biosynthesis--still yielding fascinating new biological chemistry". Current Opinion in Chemical Biology. 12 (2): 118–25. doi:10.1016/j.cbpa.2008.02.006. PMC 2677635. PMID 18314013.

R. Caspi (14 September 2011). "Pathway: superpathway of thiamine diphosphate biosynthesis I". MetaCyc Metabolic Pathway Database. Retrieved 1 February 2022.

Holliday GL, Akiva E, Meng EC, Brown SD, Calhoun S, et al. (2018). "Atlas of the Radical SAM Superfamily: Divergent Evolution of Function Using a "Plug and Play" Domain". Radical SAM Enzymes. Methods in Enzymology. Vol. 606. pp. 1–71. doi:10.1016/bs.mie.2018.06.004. ISBN 9780128127940. PMC 6445391. PMID 30097089.

Chatterjee A, Hazra AB, Abdelwahed S, Hilmey DG, Begley TP (November 2010). "A "radical dance" in thiamin biosynthesis: mechanistic analysis of the bacterial hydroxymethylpyrimidine phosphate synthase". Angewandte Chemie. 49 (46): 8653–8656. doi:10.1002/anie.201003419. PMC 3147014. PMID 20886485.

Mehta AP, Abdelwahed SH, Fenwick MK, Hazra AB, Taga ME, Zhang Y, et al. (August 2015). "Anaerobic 5-Hydroxybenzimidazole Formation from Aminoimidazole Ribotide: An Unanticipated Intersection of Thiamin and Vitamin B₁₂ Biosynthesis". Journal of the American Chemical Society. 137 (33): 10444–10447. doi:10.1021/jacs.5b03576. PMC 4753784. PMID 26237670.

Begley TP (February 2006). "Cofactor biosynthesis: an organic chemist's treasure trove". Natural Product Reports. 23 (1): 15–25. doi:10.1039/b207131m. PMID 16453030.

Bocobza SE, Aharoni A (October 2008). "Switching the light on plant riboswitches". Trends in Plant Science. 13 (10): 526–33. doi:10.1016/j.tplants.2008.07.004. PMID 18778966.

Tylicki A, Łotowski Z, Siemieniuk M, Ratkiewicz A (February 2018). "Thiamine and selected thiamine antivitamins - biological activity and methods of synthesis". Bioscience Reports. 38 (1). doi:10.1042/BSR20171148. PMC 6435462. PMID 29208764.

Eggersdorfer M, Laudert D, Létinois U, McClymont T, Medlock J, Netscher T, Bonrath W (December 2012). "One hundred years of vitamins-a success story of the natural sciences". Angewandte Chemie. 51 (52): 12960–12990. doi:10.1002/anie.201205886. PMID 23208776.

Todd AR, Bergel F (1937). "73. Aneurin. Part VII. A synthesis of aneurin". Journal of the Chemical Society (Resumed): 364. doi:10.1039/JR9370000364.

Jiang M, Liu M, Huang H, Chen F (2021). "Fully Continuous Flow Synthesis of 5-(Aminomethyl)-2-methylpyrimidin-4-amine: A Key Intermediate of Vitamin B1". Organic Process Research & Development. 25 (10): 2331–2337. doi:10.1021/acs.oprd.1c00253. S2CID 242772232.

"Substance Infocard". echa.europa.eu. Retrieved 11 May 2022.

Bettendorff L, Mastrogiacomo F, Kish SJ, Grisar T (January 1996). "Thiamine, thiamine phosphates, and their metabolizing enzymes in human brain". Journal of Neurochemistry. 66 (1): 250–8. doi:10.1046/j.1471-4159.1996.66010250.x. PMID 8522961. S2CID 7161882.

Suzuki U, Shimamura T (1911). "Active constituent of rice grits preventing bird polyneuritis". Tokyo Kagaku Kaishi. 32: 4–7, 144–146, 335–358. doi:10.1246/nikkashi1880.32.4.

• PubChem Compound: 6202
• Last Modified: Sep 13 2023